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Abstract

This document provides a detailed methodology for the analysis of spiroxamine residues in
various matrices, with a focus on grapes, must, and wine. The protocols outlined below utilize
gas chromatography (GC) coupled with either a mass spectrometer (MS) or a flame ionization
detector (FID) for the separation and quantification of spiroxamine diastereomers A and B.
This application note includes comprehensive experimental protocols, instrument parameters,
and performance data to facilitate the accurate and precise measurement of spiroxamine
residues.

Introduction

Spiroxamine is a fungicide used to control a variety of fungal diseases in crops such as
grapes and cereals.[1][2] Its application necessitates reliable analytical methods to monitor
residue levels in food products to ensure consumer safety and compliance with regulatory
limits. Gas chromatography is a robust and sensitive technique well-suited for the analysis of
volatile and semi-volatile compounds like spiroxamine. This note details two primary sample
extraction procedures and the subsequent analysis by GC-MS or GC-FID.

Experimental Protocols
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Two primary extraction procedures are presented for the analysis of spiroxamine in grapes,
must, and wine. Procedure | is a targeted approach for spiroxamine, while Procedure Il is
suitable for a multi-residue analysis.[3][4][5]

Procedure I: Alkaline Cyclohexane-Dichloromethane
Extraction

This method is applicable to grapes, must, and wine samples.[3][4][5]

Materials:

Homogenized sample (grapes, must, or wine)
e Cyclohexane

» Dichloromethane

¢ Sodium hydroxide (NaOH) solution

e Anhydrous sodium sulfate

o Centrifuge and centrifuge tubes

» Rotary evaporator

» Vortex mixer

Protocol:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 20 mL of a cyclohexane-dichloromethane (9:1, v/v) mixture.

Add 1 mL of 5M sodium hydroxide solution to create alkaline conditions.

Vortex the mixture vigorously for 2 minutes.

Centrifuge the mixture at 4000 rpm for 5 minutes.
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» Transfer the upper organic layer to a clean tube containing anhydrous sodium sulfate to
remove any residual water.

o Evaporate the solvent to dryness under a gentle stream of nitrogen or using a rotary
evaporator at 40°C.[4]

» Reconstitute the residue in 1 mL of cyclohexane for GC-MS analysis.[4]

Procedure Il: Acetone-Dichloromethane-Petroleum Ether
Extraction

This procedure is primarily used for grape samples and is part of a broader multi-residue
analysis approach.[3][5]

Materials:

 Homogenized grape sample

e Acetone

e Dichloromethane

e Petroleum ether

e Anhydrous sodium sulfate

o Centrifuge and centrifuge tubes
e Rotary evaporator

» Vortex mixer

Protocol:

e Weigh 10 g of the homogenized grape sample into a 50 mL centrifuge tube.

e Add 20 mL of acetone and vortex for 2 minutes.
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e Add 10 mL of dichloromethane and 10 mL of petroleum ether.

» Vortex the mixture vigorously for 3 minutes.

o Centrifuge at 4000 rpm for 5 minutes.

o Transfer the organic supernatant to a clean tube.

e Add anhydrous sodium sulfate to the extract to remove moisture.

o Evaporate the solvent to dryness using a rotary evaporator at 40°C.

o Reconstitute the residue in 1 mL of 2,2,4-trimethylpentane-toluene (9:1, v/v) for GC analysis.

[31[41[5]

Gas Chromatography (GC) Method

The following GC parameters are recommended for the analysis of spiroxamine.

GC-MS (lon Trap) Conditions

o GC System: Gas chromatograph with an ion trap mass spectrometer.
e Column: HP-5MS (or equivalent), 30 m x 0.25 mm I.D., 0.25 um film thickness.
e Injector Temperature: 250°C
e Injection Volume: 1 uL, splitless mode.
o Carrier Gas: Helium at a constant flow of 1.0 mL/min.
e Oven Temperature Program:
o Initial temperature: 70°C, hold for 1 minute.
o Ramp to 150°C at 25°C/min.

o Ramp to 300°C at 10°C/min, hold for 5 minutes.
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e MS Transfer Line Temperature: 280°C
« lonization Mode: Electron lonization (El)
e Mass Range: Scan from m/z 50-350.

e Monitored lons (for SIM mode): Specific ions for spiroxamine diastereomers A and B should
be determined from the mass spectrum of a standard.

GC-FID Conditions

o GC System: Gas chromatograph with a Flame lonization Detector (FID).

e Column: HP-5 (or equivalent), 30 m x 0.32 mm 1.D., 0.25 pum film thickness.[6]
« Injector Temperature: 250°C

e Injection Volume: 1 L, split mode.

o Carrier Gas: Nitrogen or Helium.

o Oven Temperature Program: A temperature programming approach is used.[6] A suggested
program is:

o Initial temperature: 100°C, hold for 1 minute.
o Ramp to 280°C at 15°C/min, hold for 10 minutes.
o Detector Temperature: 300°C

« Internal Standard: Dicyclohexylphthalate can be used as an internal standard.[6]

Data Presentation

The performance of the described methods has been validated, and the quantitative data is
summarized in the tables below.
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Table 1: Method Performance in Grapes, Must, and Wine

(GC-MS)
) Fortification
Matrix Recovery (%) RSD (%) LOQ (mg/kg)
Level (mg/kg)

Grapes 0.02-5.0 78 - 102 <13 0.02 or 0.10*
Must 0.02-5.0 78 - 102 <13 0.02

Red Wine 0.02-5.0 90-101 <9 0.02

White Wine 0.02-5.0 90-101 <9 0.02

1 LOQ for grapes is dependent on the extraction procedure used.[3][4][5]

Table 2: Method Performance for a Pesticide
Formulation (GC-FID)

Linearity Correlation
o LOD LOQ Accuracy
Analyte Range Coefficient
, (ng/mL) (ng/mL) (%)
(ng/mL) (r?)
Spiroxamine 1-1000 0.999 0.5 2 98.5 - 100.8
Visualizations

The following diagrams illustrate the logical workflow of the analytical procedures.
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Caption: Overall workflow for Spiroxamine residue analysis.
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Start:
Homogenized Sample (109)

Add Cyclohexane:
Dichloromethane (9:1)

i

Add 5M NaOH

i

Vortex (2 min)

i

Centrifuge (4000 rpm, 5 min)

i

Collect Organic Layer

i

Dry with Na2S04

i

Evaporate to Dryness

i

Reconstitute in Cyclohexane

Ready for GC-MS
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Start:
Homogenized Grape Sample (10g)

Add Acetone

:

Vortex (2 min)

l

Add Dichloromethane
and Petroleum Ether

l

Vortex (3 min)

l

Centrifuge (4000 rpm, 5 min)

;

Collect Supernatant

:

Dry with Na2SO4

;

Evaporate to Dryness

l

Reconstitute in
2,2,4-trimethylpentane-toluene (9:1)

Ready for GC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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